Cas no 2877675-89-1 (7-(4-chlorophenyl)-3-(cyclohexylmethyl)sulfanyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one)

• Product Name: 7-(4-chlorophenyl)-3-(cyclohexylmethyl)sulfanyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one
• CAS No: 2877675-89-1
• MF: C₁₈H₁₉ClN₄OS
• MW: 374.887661218643
• CID: 5329285
• Update Time: 2025-11-07

7-(4-chlorophenyl)-3-(cyclohexylmethyl)sulfanyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chlorophenyl)-3-[(cyclohexylmethyl)thio]-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(4-chlorophenyl)-3-(cyclohexylmethyl)sulfanyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

• Inchi： 1S/C18H19ClN4OS/c19-14-6-8-15(9-7-14)22-10-11-23-16(17(22)24)20-21-18(23)25-12-13-4-2-1-3-5-13/h6-11,13H,1-5,12H2
• InChI Key： FLFJSFGNRSYNNE-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3CCCCC3)N1C=CN(C1=CC=C(Cl)C=C1)C2=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.7±57.0 °C(Predicted)
• pka: -1.27±0.20(Predicted)

Additional information on 7-(4-chlorophenyl)-3-(cyclohexylmethyl)sulfanyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

7-(4-Chlorophenyl)-3-(Cyclohexylmethyl)sulfanyl-7H,8H-1,2,4-Triazolo[4,3-a]pyrazin-8-One: A Comprehensive Overview

7-(4-Chlorophenyl)-3-(Cyclohexylmethyl)sulfanyl-7H,8H-1,2,4-Triazolo[4,3-a]pyrazin-8-One, commonly referred to by its CAS number 2877675-89-1, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a triazolo[4,3-a]pyrazinone core, which is a fused bicyclic system combining a triazole and pyrazine ring. This core is substituted with a 4-chlorophenyl group at the 7-position and a cyclohexylmethylsulfanyl group at the 3-position. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity. The 4-chlorophenyl group introduces electronic effects that enhance the compound's stability and bioavailability, while the cyclohexylmethylsulfanyl group contributes to its lipophilicity and ability to interact with cellular membranes.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and microwave-assisted synthesis, have been employed to optimize its production. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological evaluations. The compound's spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly analyzed to confirm its structure and purity.

In terms of biological activity, this compound has shown potential as a modulator of key enzymes involved in inflammatory pathways. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, preliminary in vivo studies in animal models have indicated that the compound exhibits anti-inflammatory effects without significant toxicity, making it a promising lead for drug development.

The pharmacokinetic profile of this compound has also been investigated. Research indicates that it has moderate bioavailability when administered orally, with a half-life sufficient for once-daily dosing. Its ability to penetrate cellular membranes effectively enhances its therapeutic potential. However, further studies are required to optimize its pharmacokinetic properties and reduce any potential off-target effects.

In addition to its pharmacological applications, this compound has shown interesting properties in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in nanotechnology have enabled the incorporation of this compound into nanomaterials, enhancing their electronic performance.

The development of this compound has been supported by state-of-the-art analytical techniques such as X-ray crystallography and mass spectrometry. These techniques have provided detailed insights into its molecular structure and interactions at the atomic level. Computational modeling has also played a crucial role in predicting its biological activity and optimizing its design for specific therapeutic applications.

In conclusion, 7-(4-Chlorophenyl)-3-(Cyclohexylmethyl)sulfanyl-7H,8H-1,2,4-Triazolo[4,3-a]pyrazin-8-One represents a significant advancement in chemical research with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a valuable asset in both pharmacological and materials science research. Continued exploration into its properties will undoubtedly yield further insights into its potential uses and optimizations for real-world applications.